Taprostene Taprostene Taprostene is a member of benzoic acids.
Brand Name: Vulcanchem
CAS No.: 108945-35-3
VCID: VC20803296
InChI: InChI=1S/C24H30O5/c25-21(16-6-2-1-3-7-16)10-9-19-20-13-18(29-23(20)14-22(19)26)12-15-5-4-8-17(11-15)24(27)28/h4-5,8-12,16,19-23,25-26H,1-3,6-7,13-14H2,(H,27,28)/b10-9+,18-12-/t19-,20-,21-,22-,23+/m1/s1
SMILES: C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O
Molecular Formula: C24H30O5
Molecular Weight: 398.5 g/mol

Taprostene

CAS No.: 108945-35-3

Cat. No.: VC20803296

Molecular Formula: C24H30O5

Molecular Weight: 398.5 g/mol

* For research use only. Not for human or veterinary use.

Taprostene - 108945-35-3

Specification

Description Taprostene is a member of benzoic acids.
CAS No. 108945-35-3
Molecular Formula C24H30O5
Molecular Weight 398.5 g/mol
IUPAC Name 3-[(Z)-[(3aR,4R,5R,6aS)-4-[(E,3S)-3-cyclohexyl-3-hydroxyprop-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoic acid
Standard InChI InChI=1S/C24H30O5/c25-21(16-6-2-1-3-7-16)10-9-19-20-13-18(29-23(20)14-22(19)26)12-15-5-4-8-17(11-15)24(27)28/h4-5,8-12,16,19-23,25-26H,1-3,6-7,13-14H2,(H,27,28)/b10-9+,18-12-/t19-,20-,21-,22-,23+/m1/s1
Standard InChI Key ZLJOKYGJNOQXDP-OZUBPDBUSA-N
Isomeric SMILES C1CCC(CC1)[C@@H](/C=C/[C@H]2[C@@H](C[C@H]3[C@@H]2C/C(=C/C4=CC(=CC=C4)C(=O)O)/O3)O)O
SMILES C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O
Canonical SMILES C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O
Appearance Assay:≥95%A crystalline solid

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